Cas no 2303565-62-8 (3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE)

• Product Name: 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE
• CAS No: 2303565-62-8
• MF: C₈H₃F₅O
• MW: 210.100839853287
• CID: 5845300
• PubChem ID: 137937417
• Update Time: 2025-05-24

3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2,5,6-trifluorobenzaldehyde
• Benzaldehyde, 3-(difluoromethyl)-2,5,6-trifluoro-
• starbld0044019
• 2303565-62-8
• AKOS040694946
• 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE

• Inchi： 1S/C8H3F5O/c9-5-1-3(8(12)13)6(10)4(2-14)7(5)11/h1-2,8H
• InChI Key： OVBVDFADVKNXCK-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(F)C(F)=CC(C(F)F)=C1F

Computed Properties

• Exact Mass: 210.01040553g/mol
• Monoisotopic Mass: 210.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 188.7±40.0 °C(Predicted)

Additional information on 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE

Introduction to 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE (CAS No: 2303565-62-8)

3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE, with the chemical formula C₈H₂Cl₂F₄O and CAS number 2303565-62-8, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, characterized by the presence of multiple fluorine atoms and a difluoromethyl group, make it a promising candidate for the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit enhanced metabolic stability and improved bioavailability, which are critical factors in drug design.

The structure of 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE consists of a benzaldehyde core substituted with three fluorine atoms at the 2, 5, and 6 positions, along with a difluoromethyl group at the 3 position. This arrangement imparts a high degree of electronic richness to the molecule, making it highly reactive in various organic transformations. The presence of fluorine atoms also influences the compound's solubility and binding affinity to biological targets, which are key considerations in drug discovery.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to modulate biological activity and pharmacokinetic properties. 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various diseases. One notable area of interest is its role in developing antiviral and anticancer agents. The compound's aldehyde functionality allows for further derivatization into more complex molecules via condensation reactions with amino acids or other nucleophiles.

Recent studies have demonstrated the efficacy of 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE in inhibiting the activity of certain enzymes associated with viral replication. For instance, researchers have explored its interactions with proteases that are essential for viral polyprotease processing. The fluorine atoms in the molecule enhance its binding affinity to these proteases, leading to potent inhibition of viral replication. This finding has opened up new avenues for the development of novel antiviral drugs.

The compound's fluorinated aromatic ring also makes it an attractive scaffold for designing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. By modifying the electronic properties of the benzaldehyde core through strategic fluorination, researchers can fine-tune the binding interactions with kinase active sites. This approach has led to the discovery of several lead compounds that show promise in preclinical studies.

In addition to its applications in antiviral and anticancer research, 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE has been investigated for its potential in treating inflammatory diseases. The compound's ability to modulate inflammatory pathways has been attributed to its interaction with specific transcription factors and cytokines. Preliminary studies suggest that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight its therapeutic potential beyond oncology and virology.

The synthesis of 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by cross-coupling steps to introduce the difluoromethyl group. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for further research and development.

The pharmacokinetic properties of 3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE have been thoroughly evaluated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability. These properties are advantageous for developing drugs that require systemic administration. Additionally, the presence of fluorine atoms enhances its resistance to degradation by metabolic enzymes such as cytochrome P450 oxidases.

In conclusion,3-(DIFLUOROMETHYL)-2,5,6-TRIFLUOROBENZALDEHYDE (CAS No: 2303565-62-8) is a versatile fluorinated benzaldehyde with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery efforts.